molecular formula C7H5Br2N3O B1433952 (6,8-Dibromoimidazo[1,2-A]pyrazin-2-YL)methanol CAS No. 1382451-66-2

(6,8-Dibromoimidazo[1,2-A]pyrazin-2-YL)methanol

Cat. No. B1433952
CAS RN: 1382451-66-2
M. Wt: 306.94 g/mol
InChI Key: YYMYQOUCEBQSNQ-UHFFFAOYSA-N
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Description

“(6,8-Dibromoimidazo[1,2-A]pyrazin-2-YL)methanol” is a chemical compound with the molecular formula C7H5Br2N3O . It has an average mass of 306.942 Da and a monoisotopic mass of 304.879913 Da . This compound is typically stored at room temperature .


Molecular Structure Analysis

The InChI code for “(6,8-Dibromoimidazo[1,2-A]pyrazin-2-YL)methanol” is 1S/C7H5Br2N3O/c8-5-2-12-1-4(3-13)10-7(12)6(9)11-5/h1-2,13H,3H2 . This code provides a specific description of the compound’s molecular structure.


Physical And Chemical Properties Analysis

“(6,8-Dibromoimidazo[1,2-A]pyrazin-2-YL)methanol” is a powder that is typically stored at room temperature . More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Medicinal Chemistry

In medicinal chemistry, this compound serves as a versatile intermediate for the synthesis of various biologically active molecules. Its structure, containing both imidazo[1,2-a]pyrazine and methanol functional groups, allows for selective modifications leading to derivatives with potential therapeutic properties . Researchers explore its use in creating new drugs with antimicrobial, anti-inflammatory, antiviral, and antitumor activities.

Agriculture

Within the agricultural sector, derivatives of this compound are being investigated for their potential use as growth regulators or pesticides . The dibromo groups in particular may be useful in developing compounds that can act as selective agents against pests or diseases affecting crops.

Material Science

In material science, (6,8-Dibromoimidazo[1,2-A]pyrazin-2-YL)methanol is used as a precursor in the synthesis of organic compounds that could be key in creating new materials with specific optical or electronic properties . Its ability to undergo various chemical reactions makes it a valuable building block for advanced materials.

Environmental Science

This compound’s derivatives are being studied for environmental applications, particularly in the detection and removal of pollutants. Its chemical structure could be tailored to create sensors or absorbents that target specific environmental contaminants .

Biochemistry

In biochemistry, the compound is of interest for its potential role in enzyme inhibition studies. The dibromoimidazo[1,2-a]pyrazine moiety might interact with certain enzymes, providing insights into enzyme mechanisms or serving as a tool in drug discovery processes .

Pharmacology

Pharmacologically, (6,8-Dibromoimidazo[1,2-A]pyrazin-2-YL)methanol is explored for its utility in drug design and synthesis. It could be used to develop pharmacophores for drug candidates, especially in the realm of central nervous system disorders and cancer treatment .

Safety and Hazards

“(6,8-Dibromoimidazo[1,2-A]pyrazin-2-YL)methanol” is classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335 . These statements indicate that the compound is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray and rinsing cautiously with water for several minutes in case of contact with eyes .

properties

IUPAC Name

(6,8-dibromoimidazo[1,2-a]pyrazin-2-yl)methanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5Br2N3O/c8-5-2-12-1-4(3-13)10-7(12)6(9)11-5/h1-2,13H,3H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYMYQOUCEBQSNQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(N=C2N1C=C(N=C2Br)Br)CO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5Br2N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.94 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(6,8-Dibromoimidazo[1,2-A]pyrazin-2-YL)methanol

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 6,8-dibromoimidazo[1,2-a]pyrazine-2-carboxylate (13.95 g, 40 mmol) in toluene (558 mL) at 0° C. was added 80 mL DIBAH (120 mmol, 3 eq, 1.5M in toluene) dropwise. After stirring overnight at rt, the solution was poured on 1M HCl, extracted with ethyl acetate and the organic phase was washed with water, sole, dried over sodium sulphate and filtered. Removal of the solvent and recrystallyzation from DCM yielded 5.55 g (45.2%) (6,8-dibromoimidazo[1,2-a]pyrazin-2-yl)methanol: 1H-NMR (300 MHz, d6-DMSO): δ=8.93 (s, 1H), 8.05 (s, 1H), 5.46 (bs, 1H), 4.63 (s, 2H) ppm. UPLC-MS: RT=0.73 min; m/z 308.0 [MH+]; required MW=307.0.
Quantity
13.95 g
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
reactant
Reaction Step One
Quantity
558 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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